Cas no 2287316-57-6 ([3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287316-57-6
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 6399682
• PubChem ID: 137945515
• Update Time: 2025-10-29

[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3,5-Difluorophenyl)bicyclo[1.1.1]pent-1-yl]hydrazine
• 3-(3,5-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• 2287316-57-6
• EN300-6760358
• [3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

• Inchi： 1S/C11H12F2N2/c12-8-1-7(2-9(13)3-8)10-4-11(5-10,6-10)15-14/h1-3,15H,4-6,14H2
• InChI Key： LZJSMCVCEURPSY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C12CC(C1)(C2)NN)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 311.6±42.0 °C(Predicted)
• pka: 8.01±0.40(Predicted)

Additional information on [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Compound CAS No. 2287316-57-6: [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

The compound with CAS number 2287316-57-6, commonly referred to as [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and industrial chemistry. Recent studies have highlighted its role in drug design and development, particularly in the synthesis of bioactive molecules with tailored pharmacokinetic profiles.

The molecular structure of this compound is characterized by a bicyclic framework, specifically a bicyclo[1.1.1]pentane system, which contributes to its stability and rigidity. The presence of a hydrazine group (-NHNH2) introduces additional functional versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions and condensations. The 3,5-difluorophenyl substituent further enhances the compound's electronic properties and selectivity in biological systems.

Recent research has focused on the synthesis and optimization of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. For instance, studies have demonstrated its potential as a precursor for constructing complex heterocyclic compounds with promising therapeutic activities.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under physiological conditions has also been a topic of interest, with recent investigations revealing its resistance to enzymatic degradation, which is crucial for its potential use in drug delivery systems.

The application of this compound extends beyond traditional chemical synthesis. Its unique structural features make it an ideal candidate for exploring novel materials with tailored mechanical and electronic properties. For example, researchers have explored its use in the development of advanced polymers and nanomaterials with applications in electronics and energy storage.

Moreover, the compound's role in catalysis has been a focal point of recent studies. Its ability to act as a ligand in transition metal-catalyzed reactions has been exploited to enhance reaction efficiency and selectivity. This has led to the discovery of new catalytic pathways for synthesizing complex organic molecules with high enantioselectivity.

In conclusion, the compound CAS No. 2287316-57-6 represents a significant advancement in modern organic chemistry. Its versatile structure and promising properties continue to drive innovative research across multiple disciplines. As ongoing studies unravel new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic research and industrial applications.